Cas no 1261932-79-9 (3-(2,5-Dimethoxyphenyl)-5-fluorobenzoic acid)

• Product Name: 3-(2,5-Dimethoxyphenyl)-5-fluorobenzoic acid
• CAS No: 1261932-79-9
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• MDL: MFCD18321355
• CID: 2621553
• PubChem ID: 53227235
• Update Time: 2025-04-21

3-(2,5-Dimethoxyphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2',5'-dimethoxy[1,1'-biphenyl]-3-carboxylic acid
• MFCD18321355
• 1261932-79-9
• 3-(2,5-DIMETHOXYPHENYL)-5-FLUOROBENZOIC ACID
• 3-(2,5-Dimethoxyphenyl)-5-fluorobenzoic acid, 95%
• DTXSID80690822
• 3-(2,5-Dimethoxyphenyl)-5-fluorobenzoic acid

• MDL： MFCD18321355
• Inchi： 1S/C15H13FO4/c1-19-12-3-4-14(20-2)13(8-12)9-5-10(15(17)18)7-11(16)6-9/h3-8H,1-2H3,(H,17,18)
• InChI Key： NCDUSQLDEZNTML-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 276.07978705Da
• Monoisotopic Mass: 276.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų